molecular formula C12H15NO2 B1618923 3-oxo-N-(1-phenylethyl)butanamide CAS No. 85729-63-1

3-oxo-N-(1-phenylethyl)butanamide

Cat. No. B1618923
CAS RN: 85729-63-1
M. Wt: 205.25 g/mol
InChI Key: ZUBWRZYVHWXVPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-oxo-N-(1-phenylethyl)butanamide is a chemical compound with the molecular formula C12H15NO2 . It has a molecular weight of 205.25 . The compound is typically stored at room temperature .


Molecular Structure Analysis

The InChI code for 3-oxo-N-(1-phenylethyl)butanamide is 1S/C12H15NO2/c1-10(14)9-12(15)13-8-7-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,13,15) . This code provides a detailed description of the molecule’s structure, including the arrangement and bonding of its atoms.


Physical And Chemical Properties Analysis

3-oxo-N-(1-phenylethyl)butanamide is a powder at room temperature . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, are not available in the search results.

Scientific Research Applications

Antioxidant Properties

Research on oximes, which share structural similarity with the compound , has investigated their antioxidant and toxic properties. One study demonstrated that certain oximes could decrease hydrogen peroxide-induced lipid peroxidation in vitro, suggesting their potential as antioxidant compounds. This indicates a possible research avenue for 3-oxo-N-(1-phenylethyl)butanamide in exploring its antioxidant capabilities (Puntel et al., 2008).

Synthetic Importance in Heterocyclic Compounds

The synthesis and reactivity of related compounds like 3-oxo-N-(pyridin-2-yl)butanamide have been extensively reviewed, highlighting their use as precursors for heterocyclic compounds. This suggests that 3-oxo-N-(1-phenylethyl)butanamide could have applications in the synthesis of novel heterocyclic molecules with potential pharmacological activities (Fadda et al., 2015).

Electrocatalytic Applications

A study on mesoporous nitrogen-doped carbon derived from related ionic liquids indicates potential use in electrocatalysis, specifically for the synthesis of hydrogen peroxide. This suggests the broader applicability of similar compounds in developing new, efficient catalysts for electrochemical processes (Fellinger et al., 2012).

Antimicrobial and Anticancer Applications

Compounds structurally related to 3-oxo-N-(1-phenylethyl)butanamide have been synthesized and evaluated for antimicrobial and anticancer activities. This points to the potential for 3-oxo-N-(1-phenylethyl)butanamide to serve as a starting point for developing new therapeutic agents (Farag et al., 2009).

Neurological Research

Levetiracetam, a compound related to the target molecule, has been studied for its binding to specific sites in the brain, indicating a possible research interest in exploring similar compounds for neurological applications, such as drug development for epilepsy (Fuks et al., 2003).

properties

IUPAC Name

3-oxo-N-(1-phenylethyl)butanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO2/c1-9(14)8-12(15)13-10(2)11-6-4-3-5-7-11/h3-7,10H,8H2,1-2H3,(H,13,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZUBWRZYVHWXVPS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=CC=C1)NC(=O)CC(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40289211
Record name 3-oxo-N-(1-phenylethyl)butanamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40289211
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

205.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-oxo-N-(1-phenylethyl)butanamide

CAS RN

85729-63-1
Record name 3-Oxo-N-(1-phenylethyl)butanamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=85729-63-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name NSC 59843
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085729631
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name NSC59843
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59843
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3-oxo-N-(1-phenylethyl)butanamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40289211
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-oxo-N-(1-phenylethyl)butanamide
Reactant of Route 2
Reactant of Route 2
3-oxo-N-(1-phenylethyl)butanamide
Reactant of Route 3
Reactant of Route 3
3-oxo-N-(1-phenylethyl)butanamide
Reactant of Route 4
Reactant of Route 4
3-oxo-N-(1-phenylethyl)butanamide
Reactant of Route 5
Reactant of Route 5
3-oxo-N-(1-phenylethyl)butanamide
Reactant of Route 6
Reactant of Route 6
3-oxo-N-(1-phenylethyl)butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.